N-{[1-(2H-1,3-benzodioxol-5-yl)cyclohexyl]methyl}-2-fluoropyridine-4-carboxamide

• IUPAC Name: N-[[1-(1,3-benzodioxol-5-yl)cyclohexyl]methyl]-2-fluoropyridine-4-carboxamide
• InChI: InChI=1S/C20H21FN2O3/c21-18-10-14(6-9-22-18)19(24)23-12-20(7-2-1-3-8-20)15-4-5-16-17(11-15)26-13-25-16/h4-6,9-11H,1-3,7-8,12-13H2,(H,23,24)
• InChI Key: PFANXOFFPZWVMS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CNC(=O)C2=CC(=NC=C2)F)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H21FN2O3
• Molecular Weight: 356.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a benzodioxol group, a cyclohexyl group, a pyridine group, and a carboxamide group. The presence of these groups suggests that the compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzodioxol group would introduce aromaticity into the molecule, while the cyclohexyl group would add some steric bulk. The pyridine and carboxamide groups could potentially form hydrogen bonds and engage in other types of intermolecular interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its complex structure and the presence of several different functional groups. It’s likely that the compound would be solid at room temperature, and its solubility would depend on the specific conditions.

Future Directions

The potential applications and future directions for this compound would likely depend on its specific physical and chemical properties, as well as its biological activity. It could potentially be explored for use in fields such as medicinal chemistry, materials science, or chemical biology.